Cas no 1216611-66-3 (N-(4-chloro-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-3-phenylpropanamide hydrochloride)

• Product Name: N-(4-chloro-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-3-phenylpropanamide hydrochloride
• CAS No: 1216611-66-3
• MF: C₂₂H₂₅Cl₂N₃O₂S
• MW: 466.423802137375
• CID: 5472364
• Update Time: 2025-07-22

N-(4-chloro-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-3-phenylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)-3-phenylpropanamide:hydrochloride
• N-(4-chloro-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-3-phenylpropanamide hydrochloride

• Inchi： 1S/C22H24ClN3O2S.ClH/c23-18-7-4-8-19-21(18)24-22(29-19)26(12-11-25-13-15-28-16-14-25)20(27)10-9-17-5-2-1-3-6-17;/h1-8H,9-16H2;1H
• InChI Key： CGJMPSWDZDHPJL-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(Cl)C=CC=C2S1)CCN1CCOCC1)(=O)CCC1=CC=CC=C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-chloro-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-3-phenylpropanamide hydrochloride

Comprehensive Overview of N-(4-chloro-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-3-phenylpropanamide hydrochloride (CAS No. 1216611-66-3)

The compound N-(4-chloro-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-3-phenylpropanamide hydrochloride, identified by its CAS No. 1216611-66-3, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. This benzothiazole derivative is characterized by its unique structural features, including a morpholine moiety and a phenylpropanamide backbone, which contribute to its diverse applications. Researchers and industry professionals are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting specific enzymes or receptors.

In recent years, the demand for benzothiazole-based compounds has surged, driven by their role in developing novel therapeutics. The CAS No. 1216611-66-3 compound stands out due to its chloro-substituted benzothiazole core, which enhances its binding affinity and selectivity. This property makes it a valuable candidate for studies involving kinase inhibition or G-protein-coupled receptor (GPCR) modulation, topics frequently searched in academic and pharmaceutical circles. Additionally, its hydrochloride salt form improves solubility, a critical factor for in vitro and in vivo assays.

The synthesis of N-(4-chloro-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-3-phenylpropanamide hydrochloride involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are often explored in peer-reviewed journals and patent literature, reflecting the compound's industrial relevance. Its morpholine segment, a common pharmacophore, is associated with improved bioavailability and metabolic stability, aligning with current trends in medicinal chemistry optimization.

From a commercial perspective, CAS No. 1216611-66-3 is supplied by leading chemical vendors under stringent quality controls, catering to high-throughput screening (HTS) and structure-activity relationship (SAR) studies. Its applications extend to neurodegenerative disease research and cancer therapeutics, areas where users frequently search for "small molecule inhibitors" or "targeted drug design." The compound's phenylpropanamide group further diversifies its utility, enabling interactions with hydrophobic protein pockets.

Environmental and safety profiles of N-(4-chloro-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-3-phenylpropanamide hydrochloride adhere to global regulatory standards, ensuring safe handling in laboratory settings. Its stability under ambient conditions and compatibility with common solvents like DMSO or methanol make it a practical choice for researchers. As the scientific community prioritizes green chemistry and sustainable synthesis, this compound's efficient production methods are also gaining attention.

In conclusion, CAS No. 1216611-66-3 represents a versatile tool for modern drug development, combining structural ingenuity with functional adaptability. Its alignment with trending topics like precision medicine and computational drug modeling ensures continued relevance in both academic and industrial research. For those exploring benzothiazole derivatives or bioactive small molecules, this compound offers a compelling case study in molecular design and application.